2-Amino-1-(3-((cyclopropylmethyl)amino)piperidin-1-yl)ethanone

Specification

• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 2-amino-1-[3-(cyclopropylmethylamino)piperidin-1-yl]ethanone
• Standard InChI: InChI=1S/C11H21N3O/c12-6-11(15)14-5-1-2-10(8-14)13-7-9-3-4-9/h9-10,13H,1-8,12H2
• Standard InChI Key: VYWOWNGJXJNRSM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN)NCC2CC2

Introduction

2-Amino-1-(3-((cyclopropylmethyl)amino)piperidin-1-yl)ethanone is a complex organic compound belonging to the class of amino ketones and piperidine derivatives. It is recognized by its Chemical Abstracts Service (CAS) number 1353975-17-3 and has a molecular formula of C₁₂H₂₁N₃O, with a molar mass of approximately 211.30 g/mol. The compound's unique structure, featuring a piperidine ring and an amino group, suggests potential biological activities, particularly in relation to neurotransmitter systems.

Mechanism of Action and Biological Activities

The mechanism of action for 2-Amino-1-(3-((cyclopropylmethyl)amino)piperidin-1-yl)ethanone is primarily linked to its interactions with neurotransmitter receptors and enzymes. Research indicates that it may modulate neurotransmitter activities, influencing pathways associated with apoptosis and cellular signaling, such as Wnt and MAPK pathways. This modulation could lead to various physiological responses, making it a candidate for therapeutic applications in treating neurological disorders.

Potential Applications

Given its potential biological activities, 2-Amino-1-(3-((cyclopropylmethyl)amino)piperidin-1-yl)ethanone is of interest in medicinal chemistry, particularly for research into neurological disorders and other therapeutic areas. Studies have shown that compounds similar to this exhibit binding affinities for specific receptors, suggesting potential roles in drug development targeting these biological systems.

Future Research Directions

Ongoing research aims to further elucidate the mechanisms and expand the applications of 2-Amino-1-(3-((cyclopropylmethyl)amino)piperidin-1-yl)ethanone within pharmacological contexts. This includes investigating its interactions with neurotransmitter systems and its potential as a therapeutic agent for neurological disorders.